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Compound of Interest

Compound Name: 1-Ethylpiperidin-4-amine

Cat. No.: B1274934 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 1-Ethylpiperidin-4-
amine, tailored for research and drug development professionals. Adherence to these

procedures is critical to ensure a safe laboratory environment.

Chemical Identifier:

Name: 1-Ethylpiperidin-4-amine

CAS Number: 50534-45-7

Molecular Formula: C7H16N2

Molecular Weight: 128.22 g/mol [1]

Hazard Identification and Classification
1-Ethylpiperidin-4-amine is classified as a hazardous substance. The primary hazards are

summarized below.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 / 1B

H315: Causes skin irritation[1]

[2]. H314: Causes severe skin

burns and eye damage[1].

Serious Eye Damage/Eye

Irritation
Category 2 / 1

H319: Causes serious eye

irritation[1][2].

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[1].

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[1].

Acute Toxicity (Inhalation) Category 3 / 4
H331/H332: Toxic or harmful if

inhaled[1].

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2].

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Ethylpiperidin-4-
amine.
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

should be worn in addition to

goggles where splashing is a

risk.

Skin Chemical-resistant Gloves

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

Inspect gloves before use.

Lab Coat/Protective Clothing

Wear a lab coat, and for larger

quantities or risk of splash, use

a chemical-resistant apron or

suit.

Respiratory Respirator

Use a NIOSH-approved

respirator with appropriate

cartridges for organic

vapors/amines if working

outside a fume hood or with

poor ventilation.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1-Ethylpiperidin-4-amine in a laboratory setting.

1. Preparation and Pre-Handling Checks:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Assemble all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the chemical.
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Have appropriate spill cleanup materials readily available.

2. Handling the Chemical:

All handling of 1-Ethylpiperidin-4-amine must be conducted within a certified chemical

fume hood.

Ground and bond containers when transferring material to prevent static discharge[3].

Use spark-proof tools and explosion-proof equipment[3][4].

Avoid direct contact with the chemical. Use appropriate tools for transfers.

Keep the container tightly closed when not in use[2].

Avoid inhalation of vapors, mists, or gases[2][5].

Do not eat, drink, or smoke in the handling area[6].

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling[2][5][6].

Decontaminate all equipment and the work area within the fume hood.

Properly remove and dispose of contaminated PPE.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes[4]. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids[2][4]. Seek immediate

medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing[2][5][6]. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person[3][4]. Seek immediate

medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand,

vermiculite) and place it in a sealed container for

disposal. Ventilate the area.

Disposal Plan
All waste containing 1-Ethylpiperidin-4-amine must be treated as hazardous waste.

1. Waste Collection:

Collect all waste, including contaminated PPE, spill cleanup materials, and empty containers,

in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with other incompatible waste streams.

2. Container Labeling:
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Label the waste container clearly with "Hazardous Waste" and the full chemical name: "1-
Ethylpiperidin-4-amine".

Include the date of waste accumulation.

3. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep away from heat, sparks, and open flames[3][6].

4. Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Logic Diagram
The following diagram illustrates the standard workflow for handling and disposing of 1-
Ethylpiperidin-4-amine.
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Workflow for Handling and Disposal of 1-Ethylpiperidin-4-amine

Preparation & Pre-Handling
- Verify fume hood

- Check safety equipment
- Assemble PPE

Handling in Fume Hood
- Grounding and bonding
- Use spark-proof tools
- Keep container closed

Proceed with caution

Post-Handling
- Decontaminate work area
- Remove & dispose of PPE

- Wash hands thoroughly

After handling is complete

Emergency Event
(Spill, Exposure)

Waste Collection
- Collect all contaminated materials

- Use designated hazardous waste container

Segregate waste

Waste Labeling & Storage
- Label with chemical name & hazard

- Store in secure, ventilated area

Disposal
- Contact EHS or licensed contractor

- Follow all regulations

Follow Emergency Procedures
- First aid

- Spill cleanup

Immediate action required

After stabilization
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Caption: Standard operating procedure for the safe handling and disposal of 1-Ethylpiperidin-
4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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